Cas no 2172592-32-2 (5-(aminomethyl)-3-methyl-3-propyl-1,2,3,4-tetrahydropyridine-2,4-dione)

• Product Name: 5-(aminomethyl)-3-methyl-3-propyl-1,2,3,4-tetrahydropyridine-2,4-dione
• CAS No: 2172592-32-2
• MF: C₁₀H₁₆N₂O₂
• MW: 196.246242523193
• CID: 5959939
• PubChem ID: 165599326
• Update Time: 2025-06-08

5-(aminomethyl)-3-methyl-3-propyl-1,2,3,4-tetrahydropyridine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 5-(aminomethyl)-3-methyl-3-propyl-1,2,3,4-tetrahydropyridine-2,4-dione
• 2172592-32-2
• EN300-1618286

• Inchi： 1S/C10H16N2O2/c1-3-4-10(2)8(13)7(5-11)6-12-9(10)14/h6H,3-5,11H2,1-2H3,(H,12,14)
• InChI Key： WPDWKIRMOOFLRD-UHFFFAOYSA-N
• SMILES： O=C1C(CN)=CNC(C1(C)CCC)=O

Computed Properties

• Exact Mass: 196.121177757g/mol
• Monoisotopic Mass: 196.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 72.2Ų

Additional information on 5-(aminomethyl)-3-methyl-3-propyl-1,2,3,4-tetrahydropyridine-2,4-dione

Introduction to 5-(aminomethyl)-3-methyl-3-propyl-1,2,3,4-tetrahydropyridine-2,4-dione (CAS No. 2172592-32-2)

5-(aminomethyl)-3-methyl-3-propyl-1,2,3,4-tetrahydropyridine-2,4-dione is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. Its molecular structure, characterized by a tetrahydropyridine core with functional groups such as an aminomethyl and methyl propyl substituents, positions it as a versatile scaffold for the development of novel bioactive molecules. The compound’s CAS number, 2172592-32-2, provides a unique identifier that facilitates its recognition and referencing in scientific literature and industrial applications.

The synthesis and characterization of this compound have garnered attention due to its potential applications in medicinal chemistry. The presence of both basic and acidic functional groups within its structure suggests that it may exhibit a range of chemical properties, making it suitable for various pharmacological targets. Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with biological receptors, which has accelerated its evaluation as a lead compound in drug development pipelines.

In the context of contemporary research, 5-(aminomethyl)-3-methyl-3-propyl-1,2,3,4-tetrahydropyridine-2,4-dione has been explored for its potential role in modulating neurological pathways. Studies have indicated that derivatives of tetrahydropyridine can influence neurotransmitter systems, making this compound a candidate for further investigation in the treatment of neurodegenerative disorders. The aminomethyl group, in particular, is known to enhance solubility and bioavailability, which are critical factors in drug design.

The molecular architecture of this compound also lends itself to structural diversity through derivatization. By modifying the substituents attached to the tetrahydropyridine ring, chemists can generate libraries of analogs with tailored pharmacological properties. This approach aligns with the growing trend toward fragment-based drug design, where small molecules are rationally modified to optimize their interaction with biological targets. The synthetic accessibility of 5-(aminomethyl)-3-methyl-3-propyl-1,2,3,4-tetrahydropyridine-2,4-dione further enhances its appeal as a starting point for medicinal chemistry programs.

Recent publications have highlighted the compound’s potential in inhibiting enzymes associated with inflammation and pain signaling. The tetrahydropyridine scaffold is known to mimic natural ligands that interact with G protein-coupled receptors (GPCRs), which are integral to many physiological processes. By targeting these receptors, 5-(aminomethyl)-3-methyl-3-propyl-1,2,3,4-tetrahydropyridine-2,4-dione and its derivatives may offer therapeutic benefits in conditions such as chronic pain and inflammatory diseases.

The pharmacokinetic profile of this compound is another area of active investigation. Researchers are leveraging high-throughput screening techniques to assess its metabolic stability and distribution within biological systems. These studies aim to identify optimal dosing regimens and minimize potential side effects. The combination of experimental data with predictive modeling has provided valuable insights into how modifications to the molecular structure can influence pharmacokinetic properties.

Furthermore, the environmental stability and chemical reactivity of 5-(aminomethyl)-3-methyl-3-propyl-1,2,3,4-tetrahydropyridine-2,4-dione have been examined under various conditions. These studies are crucial for ensuring that the compound remains viable during storage and transportation while maintaining its intended biological activity. Advances in green chemistry principles have also prompted investigations into sustainable synthetic routes that reduce waste and energy consumption.

In summary, 5-(aminomethyl)-3-methyl-3-propyl-1,2,3,4-tetrahydropyridine-2,4-dione (CAS No. 2172592-32-2) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive scaffold for developing new therapeutic agents. As research continues to uncover new applications for this compound, 5-(aminomethyl)-3-methyl-3-propyl-1，